Cas no 1803766-43-9 (2-Cyano-5-formyl-4-methylphenylacetic acid)
2-Cyano-5-formyl-4-methylphenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyano-5-formyl-4-methylphenylacetic acid
-
- Inchi: 1S/C11H9NO3/c1-7-2-9(5-12)8(4-11(14)15)3-10(7)6-13/h2-3,6H,4H2,1H3,(H,14,15)
- InChI Key: PVNNHVSSAWAQST-UHFFFAOYSA-N
- SMILES: OC(CC1C(C#N)=CC(C)=C(C=O)C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 304
- XLogP3: 0.9
- Topological Polar Surface Area: 78.2
2-Cyano-5-formyl-4-methylphenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010010933-250mg |
2-Cyano-5-formyl-4-methylphenylacetic acid |
1803766-43-9 | 97% | 250mg |
504.00 USD | 2021-07-06 | |
| Alichem | A010010933-500mg |
2-Cyano-5-formyl-4-methylphenylacetic acid |
1803766-43-9 | 97% | 500mg |
847.60 USD | 2021-07-06 | |
| Alichem | A010010933-1g |
2-Cyano-5-formyl-4-methylphenylacetic acid |
1803766-43-9 | 97% | 1g |
1,519.80 USD | 2021-07-06 |
2-Cyano-5-formyl-4-methylphenylacetic acid Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 2-Cyano-5-formyl-4-methylphenylacetic acid
2-Cyano-5-formyl-4-methylphenylacetic Acid: A Comprehensive Overview
2-Cyano-5-formyl-4-methylphenylacetic acid, identified by the CAS number 1803766-43-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure featuring a cyano group, a formyl group, and a methyl substituent on the phenyl ring, has garnered attention due to its potential applications in drug discovery and material science. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties and mechanisms of action.
The chemical structure of 2-cyano-5-formyl-4-methylphenylacetic acid is characterized by a phenyl ring substituted with three distinct groups: a cyano group at position 2, a formyl group at position 5, and a methyl group at position 4. This arrangement imparts the molecule with unique electronic and steric properties, making it an intriguing subject for both academic research and industrial applications. The presence of the cyano group introduces electron-withdrawing effects, while the formyl group adds functionality through its carbonyl moiety. The methyl group contributes to the molecule's hydrophobicity and stability.
Recent studies have focused on the synthesis of 2-cyano-5-formyl-4-methylphenylacetic acid, employing innovative techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have not only improved the yield and purity of the compound but also opened avenues for large-scale production. For instance, researchers have utilized palladium-catalyzed coupling reactions to efficiently construct the phenylacetic acid backbone, highlighting the importance of green chemistry in modern synthetic strategies.
The pharmacological properties of 2-cyano-5-formyl-4-methylphenylacetic acid have been extensively investigated in recent years. Preclinical studies suggest that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for therapeutic applications. Additionally, its ability to modulate cellular signaling pathways has been explored in the context of neurodegenerative diseases and cancer treatment. For example, studies have demonstrated that this compound can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX), thereby reducing inflammatory responses.
In terms of applications, 2-cyano-5-formyl-4-methylphenylacetic acid has shown potential in the development of novel drug delivery systems. Its structural features allow for easy functionalization, enabling the creation of targeted drug carriers with enhanced bioavailability. Furthermore, its compatibility with various polymer matrices makes it a viable option for use in biodegradable materials and controlled-release formulations.
The future outlook for 2-cyano-5-formyl-4-methylphenylacetic acid is bright, with ongoing research exploring its role in personalized medicine and nanotechnology. Researchers are currently investigating its ability to serve as a building block for more complex molecules with tailored biological activities. Moreover, advancements in computational modeling are providing deeper insights into its molecular interactions, paving the way for optimized drug design.
In conclusion, 2-cyano-5-formyl-4-methylphenylacetic acid, with its distinctive chemical structure and versatile properties, represents a valuable asset in contemporary chemical research. Its potential applications span across multiple disciplines, from pharmacology to materials science. As research continues to uncover new facets of this compound's functionality, it is poised to make significant contributions to both academic advancements and industrial innovations.
1803766-43-9 (2-Cyano-5-formyl-4-methylphenylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)